Cas no 2034263-08-4 (1-(2-benzoylbenzoyl)-4-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-2-carbonyl}piperazine)

• Product name: 1-(2-benzoylbenzoyl)-4-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-2-carbonyl}piperazine
• CAS No: 2034263-08-4
• MF: C₂₆H₂₆N₄O₃
• MW: 442.509645938873
• CID: 5549021

1-(2-benzoylbenzoyl)-4-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-2-carbonyl}piperazine Chemical and Physical Properties

Names and Identifiers

• phenyl-[2-[4-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine-2-carbonyl)piperazine-1-carbonyl]phenyl]methanone
• 1-(2-benzoylbenzoyl)-4-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-2-carbonyl}piperazine

• Inchi： 1S/C26H26N4O3/c31-24(19-8-2-1-3-9-19)21-11-4-5-12-22(21)25(32)28-14-16-29(17-15-28)26(33)23-18-20-10-6-7-13-30(20)27-23/h1-5,8-9,11-12,18H,6-7,10,13-17H2
• InChI Key： ILSAHPSSINEZBE-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1)(C1=CC=CC=C1C(N1CCN(C(C2C=C3N(N=2)CCCC3)=O)CC1)=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 1-(2-benzoylbenzoyl)-4-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-2-carbonyl}piperazine

1-(2-Benzoylbenzoyl)-4-{4H,5H,6H,7H-Pyrazolo[1,5-a]Pyridine-2-Carbonyl}Piperazine: A Comprehensive Overview

1-(2-Benzoylbenzoyl)-4-{4H,5H,6H,7H-Pyrazolo[1,5-a]Pyridine-2-Carbonyl}Piperazine, also known by its CAS number 2034263-08-4, is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which combines a piperazine ring with two distinct functional groups: a 2-benzoylbenzoyl moiety and a pyrazolo[1,5-a]pyridine-2-carbonyl group. The integration of these groups creates a molecule with unique properties that have been the focus of recent scientific investigations.

The core structure of this compound is the piperazine ring, a six-membered ring containing two nitrogen atoms. Piperazines are widely used in drug design due to their ability to form hydrogen bonds and their flexibility in accommodating various substituents. In this case, the piperazine is substituted at positions 1 and 4 with two different groups. The 1-position bears a 2-benzoylbenzoyl group, which consists of two benzene rings connected by an acetyl group. This arrangement imparts aromaticity and enhances the molecule's stability. The 4-position is occupied by a pyrazolo[1,5-a]pyridine-2-carbonyl group, which introduces heterocyclic functionality into the molecule. Pyrazolopyridines are known for their ability to act as ligands in metal complexes and their potential as bioactive agents.

Recent studies have highlighted the importance of heterocyclic compounds like pyrazolopyridines in drug discovery. For instance, researchers have explored the role of pyrazolopyridines as inhibitors of various enzymes and receptors. The integration of such groups into larger molecules like 1-(2-Benzoylbenzoyl)-4-{4H,5H,6H,7H-Pyrazolo[1,5-a]Pyridine-2-Carbonyl}Piperazine could potentially enhance its bioavailability and target specificity. Moreover, the presence of multiple aromatic rings in this compound suggests that it may exhibit strong UV absorption properties, making it a candidate for applications in materials science.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key steps include the formation of the piperazine ring through cyclization reactions and the subsequent attachment of the benzoylbenzoyl and pyrazolopyridine groups via acylation or coupling reactions. The use of protecting groups and catalytic agents is crucial during these steps to avoid unwanted side reactions and to maintain the integrity of the functional groups.

In terms of applications, 1-(2-Benzoylbenzoyl)-4-{4H,5H,6H,7H-Pyrazolo[1,5-a]Pyridine-2-Carbonyl}Piperazine has shown promise in several areas. Its ability to form stable complexes with metal ions makes it a potential candidate for use in catalysis or as a ligand in coordination chemistry. Additionally, its structural complexity suggests that it could serve as a building block for more intricate molecules with tailored properties.

From an environmental perspective, understanding the degradation pathways of such compounds is essential for assessing their impact on ecosystems. Recent research has focused on identifying enzymes capable of breaking down complex aromatic compounds like this one. Such studies are critical for developing bioremediation strategies and ensuring that industrial processes involving these compounds are sustainable.

In conclusion, 1-(2-Benzoylbenzoyl)-4-{4H,5H,6H